Cas no 2008420-96-8 (1H-1,2,3-Triazol-4-amine, 1-(2-propen-1-yl)-)

• Product Name: 1H-1,2,3-Triazol-4-amine, 1-(2-propen-1-yl)-
• CAS No: 2008420-96-8
• MF: C₅H₈N₄
• MW: 124.14381980896
• CID: 5296695
• Update Time: 2025-05-24

1H-1,2,3-Triazol-4-amine, 1-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazol-4-amine, 1-(2-propen-1-yl)-

• Inchi： 1S/C5H8N4/c1-2-3-9-4-5(6)7-8-9/h2,4H,1,3,6H2
• InChI Key： MUSKRSNKYQBWJI-UHFFFAOYSA-N
• SMILES： N1(CC=C)C=C(N)N=N1

Additional information on 1H-1,2,3-Triazol-4-amine, 1-(2-propen-1-yl)-

Comprehensive Overview of 1H-1,2,3-Triazol-4-amine, 1-(2-propen-1-yl)- (CAS No. 2008420-96-8): Properties, Applications, and Innovations

The compound 1H-1,2,3-Triazol-4-amine, 1-(2-propen-1-yl)- (CAS No. 2008420-96-8) is a specialized triazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a propenyl group attached to a triazole-amine core, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly exploring its potential due to its compatibility with click chemistry reactions, a hot topic in modern drug discovery and material science.

One of the most searched questions about 1H-1,2,3-Triazol-4-amine derivatives revolves around their role in antiviral and anticancer applications. Recent studies highlight its scaffold's ability to inhibit enzyme pathways, aligning with the growing demand for targeted therapies. For instance, its structural similarity to purine bases allows it to interfere with DNA replication in pathogens, a mechanism under investigation for COVID-19 and HIV adjunct treatments. This connection to global health challenges enhances its relevance in high-impact research.

From a synthetic perspective, the CAS No. 2008420-96-8 compound is prized for its regioselective reactivity, enabling precise modifications at the 4-amine position. This property is critical for developing small-molecule inhibitors, a trending focus in precision medicine. Laboratories often utilize microwave-assisted synthesis (a frequently searched term) to optimize its production, reducing reaction times and improving yields—key concerns for sustainable chemistry practices.

Environmental and green chemistry enthusiasts frequently inquire about the compound's biodegradability and eco-friendly synthesis routes. Innovations such as catalyst-free cycloadditions and solvent-free conditions are being explored to align with ESG (Environmental, Social, and Governance) standards. These advancements address the dual need for efficiency and sustainability, making 1-(2-propen-1-yl)-1H-1,2,3-Triazol-4-amine a model for green synthetic protocols.

In material science, this triazole derivative is gaining traction for designing smart polymers and self-healing materials. Its ability to form hydrogen bonds and coordination complexes with metals (e.g., for OLEDs or sensors) answers frequent queries about next-gen electronic materials. Startups and academic labs are patenting formulations where it acts as a cross-linking agent, reflecting its commercial potential beyond traditional chemistry sectors.

Analytical challenges, such as HPLC purification and NMR characterization of CAS 2008420-96-8, are common discussion points in online forums. Best practices recommend reverse-phase columns and deuterated solvents to resolve its polar nature, ensuring reproducibility—a priority for QC/QA professionals. These technical insights cater to the hands-on audience seeking practical protocols.

Looking ahead, the integration of AI-driven drug design (a top-searched keyword) with triazole-based libraries positions this compound as a high-value building block. Virtual screening tools predict its derivatives' binding affinities, accelerating hit-to-lead timelines. Such interdisciplinary approaches resonate with the bioinformatics community, bridging gaps between computational and experimental chemistry.

In summary, 1H-1,2,3-Triazol-4-amine, 1-(2-propen-1-yl)- exemplifies innovation at the nexus of medicinal chemistry, materials engineering, and sustainable synthesis. Its multifaceted applications—from drug discovery to advanced materials—ensure its prominence in both academic curricula and industrial R&D pipelines, answering the evolving demands of science and technology.